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Compound of Interest

Compound Name: N-Propyl-p-toluenesulfonamide

Cat. No.: B073833

An In-depth Technical Guide on the Physical Properties of Propyl Tosylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl tosylate (propyl 4-methylbenzenesulfonate), a significant organic compound, serves as
a versatile reagent and intermediate in numerous organic syntheses, including the
development of pharmaceutical agents. A thorough understanding of its physical properties is
paramount for its effective application, purification, and handling. This technical guide provides
a comprehensive overview of the key physical and spectroscopic properties of propyl tosylate.
It includes tabulated quantitative data, detailed experimental protocols for the determination of
these properties, and a logical diagram illustrating its common synthetic route.

Chemical Identity

e IUPAC Name: propyl 4-methylbenzenesulfonate

e Synonyms: Propyl p-toluenesulfonate, n-Propyl tosylate, 4-Methylbenzenesulfonic acid
propyl ester

o CAS Number: 599-91-7[1][2]
e Molecular Formula: C10H1403S[1][2]

e Molecular Weight: 214.28 g/mol [1][2]
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e Chemical Structure:

Physical Properties

The physical properties of propyl tosylate are summarized in the table below. These
characteristics are essential for its handling, storage, and use in various chemical reactions and
purification processes.

Property Value Reference(s)
Appearance Clear light yellow liquid [1][3]14]
Melting Point <-20°C [L][31[5]16]

- _ 140 °C at 2 mmHg320.8 °C at
Boiling Point [L1[31[4116][7]

760 mmHg

Density 1.146 - 1.15 g/cm?3 [3B1[517]
Refractive Index (n20/D) 1.5065 - 1.5085 [11[31[5][6]

Insoluble in water; Soluble in

Solubility ethanol, dichloromethane, [819]
ether
Flash Point 147.8 °C [3B1517]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of propyl
tosylate.
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Spectrum Type

Key Features

Reference(s)

1H NMR

Expected signals: Aromatic
protons (AA'BB' system, ~7.4-
7.8 ppm), -OCHz2- protons
(triplet, ~4.0 ppm), -CH2-
protons (sextet, ~1.7 ppm), -
CHs protons of propyl group
(triplet, ~1.0 ppm), and -CHs
protons of tosyl group (singlet,
~2.4 ppm).

[10][11][12]

13C NMR

Expected signals: Aromatic
carbons (~127-145 ppm), -
OCHz2- carbon (~70 ppm), -
CHz- carbon (~22 ppm), -CHs
carbon of propyl group (~10
ppm), and -CHs carbon of tosyl

group (~21 ppm).

(71111

Infrared (IR)

Characteristic peaks: S=0
stretching (~1350 and 1170
cm~1), C-O stretching (~1000
cm~1), aromatic C=C stretching
(~1600 cm™1), and C-H
stretching (~2850-3000 cm™1).

[10][13]

Mass Spectrometry (MS)

Major fragmentation peaks
(m/z): 91 (tropylium ion), 155
(tosyl cation), 172 (loss of

propene).

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of liquid organic compounds like propyl tosylate.

Boiling Point Determination (Capillary Method)
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This method is suitable for determining the boiling point of small quantities of a liquid at

atmospheric or reduced pressure.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or silicone oil (for Thiele tube)

Procedure:

Place a few milliliters of propyl tosylate into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

Insert the assembly into the Thiele tube or heating block. The heating oil in the Thiele tube
should not be above the level of the propyl tosylate.

Heat the apparatus slowly and gently.[14][15]

As the temperature approaches the boiling point, a slow stream of bubbles will emerge from
the capillary tube.

The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary's open end.[14]
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» Record the temperature when the liquid begins to enter the capillary tube upon cooling. This
is a more accurate measure of the boiling point.[15][16]

Density Measurement (Pycnometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements.
Apparatus:

e Pycnometer (specific gravity bottle)

e Analytical balance (accurate to £0.001 g)

e Thermometer

o Constant temperature water bath

Procedure:

e Thoroughly clean and dry the pychometer.

o Weigh the empty, dry pycnometer and record its mass (ma).

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 20°C) until it reaches thermal equilibrium.

» Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it
(m2).

o Empty and dry the pycnometer again.

« Fill the pycnometer with propyl tosylate, bring it to the same temperature in the water bath,
dry the exterior, and weigh it (ms).

e The density (p) is calculated using the formula: p_sample = [(ms - m1) / (M2 - m1)] * p_water
where p_water is the known density of water at the experimental temperature.

Refractive Index Measurement
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The refractive index is a fundamental physical property that can be measured with high

precision using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath (if the refractometer is not temperature-controlled)
Dropper or pipette

Lint-free tissue

Calibration standard (e.qg., distilled water)

Procedure:

Turn on the refractometer and the light source. If necessary, circulate water from the
constant temperature bath (e.g., 20°C) through the prisms.

Clean the surfaces of the measuring and illuminating prisms with a suitable solvent (e.g.,
ethanol or acetone) and a soft, lint-free tissue.

Calibrate the instrument using a standard of known refractive index, such as distilled water.

Place a few drops of propyl tosylate onto the surface of the lower prism using a clean
dropper.[6]

Close the prisms firmly.

Look through the eyepiece and turn the adjustment knob until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

If necessary, adjust the chromaticity compensator to eliminate any color fringes.

Read the refractive index value from the scale.[6]

Solubility Determination
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A systematic approach is used to determine the solubility of a compound in various solvents.
Apparatus:

Small test tubes

Vortex mixer or stirring rod

Measuring cylinders or pipettes

Solvents: water, 5% NaOH solution, 5% NaHCOs solution, 5% HCI solution, concentrated
H2SOa4, and an organic solvent (e.g., ethanol or dichloromethane).

Procedure:

Water Solubility: Add approximately 25 mg of propyl tosylate to 0.75 mL of water in a test
tube. Shake vigorously. If it dissolves, it is water-soluble. Propyl tosylate is known to be
insoluble in water.[8][17]

e 5% HCI Solubility: To a fresh sample, add 0.75 mL of 5% HCI. Shake well. Lack of solubility
indicates the absence of a basic functional group (like an amine).[17]

e 5% NaOH and 5% NaHCOs Solubility: To fresh samples, add 0.75 mL of 5% NaOH and 5%
NaHCO:s respectively. Shake well. Lack of solubility indicates the absence of acidic functional
groups.[17]

» Organic Solvent Solubility: Test the solubility in organic solvents like ethanol and
dichloromethane by adding the solute to the solvent in small portions and observing for
dissolution. Propyl tosylate is soluble in these solvents.[9]

Synthesis Workflow

Propyl tosylate is typically synthesized by the reaction of p-toluenesulfonyl chloride with n-
propanol. This reaction is an example of O-tosylation of an alcohol.[18] The presence of a
base, such as triethylamine or pyridine, is required to neutralize the hydrochloric acid
byproduct.[19]
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Synthesis of Propyl Tosylate

Reactants
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Chloride (TsCl) P (e.g., Triethylamine) (e.g., Dichloromethane)

|

A
' g Reaction Mixture g

Byproduct

Triethylammonium
Chloride

Propyl Tosylate

Click to download full resolution via product page

Caption: Synthesis of Propyl Tosylate from p-Toluenesulfonyl Chloride and n-Propanol.

Safety and Handling

Propyl tosylate should be handled with care in a well-ventilated area, preferably a fume hood. It
is advisable to wear personal protective equipment, including safety goggles, gloves, and a lab
coat. It is known to be a skin and eye irritant. Store in a cool, dry place away from incompatible
materials.

This document is intended for informational purposes for qualified professionals and is based
on publicly available data. Appropriate safety precautions should always be taken when
handling chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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